Cas no 1806297-85-7 (Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate
• CAS No: 1806297-85-7
• MF: C₁₃H₉F₆NO₂S
• MW: 357.271483182907
• CID: 4944059
• Update Time: 2025-08-04

Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H9F6NO2S/c1-2-22-10(21)5-8-9(12(14,15)16)4-3-7(6-20)11(8)23-13(17,18)19/h3-4H,2,5H2,1H3
• InChI Key： IRIXGZXXIYFCDE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 4.4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate

Comprehensive Analysis of Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate (CAS No. 1806297-85-7)

The compound Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate (CAS No. 1806297-85-7) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the presence of cyano, trifluoromethyl, and trifluoromethylthio groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing properties can enhance the metabolic stability of lead compounds.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate has surged due to their ability to improve the pharmacokinetic profiles of therapeutic agents. The trifluoromethyl group is known for its lipophilicity and metabolic resistance, making it a key functional group in modern medicinal chemistry. This compound's CAS No. 1806297-85-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate is often utilized in palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. Its versatility allows chemists to explore novel pathways for constructing complex heterocycles, which are pivotal in developing new antiviral and anticancer agents. The integration of AI-driven drug design tools has further accelerated the exploration of this compound's potential, aligning with the growing trend of computational chemistry in modern labs.

Environmental considerations also play a role in the study of CAS No. 1806297-85-7. With increasing regulatory scrutiny on sustainable chemistry, researchers are investigating greener synthetic routes for this compound. Techniques such as flow chemistry and catalytic hydrogenation are being explored to minimize waste and energy consumption, addressing the global push for green chemistry practices.

The agrochemical sector has shown interest in Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate due to its potential as a precursor for crop protection agents. Fluorinated compounds are known to enhance the efficacy of pesticides and herbicides, and this molecule's structural attributes could contribute to next-generation solutions for sustainable agriculture. As climate change impacts crop yields, the need for innovative agrochemicals has never been greater.

In summary, Ethyl 3-cyano-6-trifluoromethyl-2-(trifluoromethylthio)phenylacetate (CAS No. 1806297-85-7) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and adaptability to modern synthetic methodologies position it as a critical player in advancing scientific and industrial innovation. As research continues to unfold, this compound is poised to remain at the forefront of chemical discovery.